![molecular formula H3N B076837 Ammonia-d3 CAS No. 13550-49-7](/img/structure/B76837.png)
Ammonia-d3
Overview
Description
Ammonia-d3, also known as ND3, is a variant of ammonia where the hydrogen atoms are replaced by deuterium . It has a molecular weight of 20.05 .
Synthesis Analysis
This compound can be synthesized through various methods. One recent approach involves the use of a samarium compound mixed with water and a molybdenum catalyst to promote ammonia synthesis from dinitrogen under ambient conditions . Another method involves mechanochemistry, which is a clean and green technique allowing reactions to be performed either entirely solvent-free or requiring a significantly reduced amount of solvent .
Molecular Structure Analysis
The molecular structure of this compound is similar to that of regular ammonia (NH3), but with the hydrogen atoms replaced by deuterium . The molecular formula is ND3 .
Physical And Chemical Properties Analysis
This compound is a gas with a vapor density of 0.6 (vs air). It has a vapor pressure of 4802 mmHg at 15.5 °C. Its isotopic purity is 99 atom % D and it has an assay of 99% (CP). The autoignition temperature is 1203 °F. It has a boiling point of -33 °C and a melting point of -78 °C .
Scientific Research Applications
Catalysis and Nitrogen Reduction Reaction (NRR) : Ammonia is crucial for human society's development. Research into new synthetic ammonia methods, such as using defective carbon materials for catalysis, is ongoing. Defects and doping in graphene, for instance, can improve its reactivity for catalyzing NRR (Liu et al., 2021).
Photocatalytic Ammonia Synthesis : Photocatalytic ammonia production using sunlight and photocatalysts is an emerging field. It allows for the reduction of nitrogen to ammonia under mild conditions, though current rates are not yet practical for large-scale use (Zhang et al., 2019).
Electrosynthesis of Ammonia : Electrochemistry offers a route to synthesize ammonia under less demanding conditions. Electrosynthetic cells could enable sustainable, decentralized ammonia production using renewable energy sources (Shipman & Symes, 2017).
Environmental Impacts : Ammonia is a major component of total reactive nitrogen with significant environmental impacts. It plays a key role in atmospheric particulate matter formation, visibility degradation, and nitrogen deposition in sensitive ecosystems (Behera et al., 2013).
Ammonia as Energy Storage and Fuel : Ammonia is being explored as an energy storage intermediate and a clean energy carrier. Novel technologies like solar-driven nanostructured photoelectrochemical cells are being developed for converting atmospheric nitrogen to ammonia (Ali et al., 2016).
Electrocatalytic and Photo(electro)catalytic Reduction of Nitrogen to Ammonia : There is growing interest in the electrocatalytic and photo(electro)catalytic reduction of nitrogen to ammonia under ambient conditions. Catalyst design is crucial for these processes, with recent developments focusing on the relationship between catalyst properties and ammonia production performance (Guo et al., 2018).
Atmospheric Chemistry and Deposition : Ammonia is the most abundant alkaline gas in the atmosphere and is crucial in atmospheric chemistry. Its sources include agriculture, industrial processes, and vehicular emissions. Understanding its sources, deposition, and atmospheric behavior is essential for developing effective control strategies (Behera et al., 2013).
Ammonia in Solid Oxide Fuel Cells (SOFCs) : Ammonia is a potential fuel for SOFCs. Studies are exploring the thermo-electrochemical processes in ammonia-fueled SOFCs to optimize performance and understand the complex physical-chemical interactions involved (Ni, 2011).
Safety and Hazards
Ammonia-d3 is a flammable gas. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition. Evacuate personnel to safe areas and keep people away from and upwind of spill/leak .
Future Directions
properties
InChI |
InChI=1S/H3N/h1H3/i/hD3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZKDVFQNNGYKY-ZRLBSURWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]N([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80159429 | |
Record name | (2H3)Ammonia | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80159429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
20.049 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13550-49-7, 84796-14-5 | |
Record name | Ammonia-d3 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13550-49-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2H3)Ammonia | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013550497 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ammonia-d3 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084796145 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2H3)Ammonia | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80159429 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2H3)ammonia | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.555 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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